Cas no 80358-06-1 (Tinnevellin glucoside)

• Product Name: Tinnevellin glucoside
• CAS No: 80358-06-1
• MF: C₂₀H₂₄O₉
• MW: 408.399167060852
• MDL: MFCD28964208
• CID: 1124021
• PubChem ID: 157631
• Update Time: 2025-09-27

Tinnevellin glucoside Chemical and Physical Properties

Names and Identifiers

• Tinnevellin glucoside
• 1-[1-hydroxy-8-methoxy-3-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalen-2-yl]ethanone
• Ethanone, 1-(6-(beta-D-glucopyranosyloxy)-1-hydroxy-8-methoxy-3-methyl-2-naphthalenyl)-
• 1-[6-(β-D-Glucopyranosyloxy)-1-hydroxy-8-methoxy-3-methyl-2-naphthalenyl]ethanone (ACI)
• DTXSID30230272
• 80358-06-1
• CS-0032094
• AKOS040760736
• FS-7765
• 1-(1-Hydroxy-8-methoxy-3-methyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)naphthalen-2-yl)ethanone
• HY-N4091
• G64547
• DA-78485
• 1-(1-HYDROXY-8-METHOXY-3-METHYL-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}NAPHTHALEN-2-YL)ETHANONE

• MDL： MFCD28964208
• Inchi： 1S/C20H24O9/c1-8-4-10-5-11(6-12(27-3)15(10)17(24)14(8)9(2)22)28-20-19(26)18(25)16(23)13(7-21)29-20/h4-6,13,16,18-21,23-26H,7H2,1-3H3/t13-,16-,18+,19-,20-/m1/s1
• InChI Key： FEZDDTIDMGTSLT-CZNQJBLBSA-N
• SMILES： O(C1C=C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)C=C2C=C(C(=C(C=12)O)C(=O)C)C)C

Computed Properties

• Exact Mass: 408.14200
• Monoisotopic Mass: 408.14203234 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• Molecular Weight: 408.4
• XLogP3: 1.2

Experimental Properties

• Color/Form: Powder
• Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 676.9°Cat760mmHg
• Flash Point: 239.8°C
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),
• PSA: 145.91000
• LogP: 0.24370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Anthraquinones